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Introduction

Fenarimol is a systemic fungicide used in agriculture to control fungal diseases in various crops. It is an
ergosterol biosynthesis inhibitor and has been shown to possess reproductive, teratogenic, and oncogenic
effects in experimental animals [1]. Regulatory agencies worldwide have established maximum residue
levels (MRLs) for fenarimol in food commodities. The European Union is discussing reducing MRLs for
fenarimol to the limit of determination (0.01 mg/kg) on several fruits, vegetables, and hops due to
inadequate toxicological data [2]. This application note describes a validated method for determining

fenarimol residues in food matrices (e.g., cereals, fruits, vegetables) using HPLC-MS/MS.

Method Summary

A modified QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) procedure is used for sample
extraction, followed by clean-up and analysis using HPLC-MS/MS. The method is validated according to
the SANTE/11312/2021v1 guidance document [3] [4].

Detailed Analytical Protocol
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Reagents and Materials

¢ Solvents: HPLC-grade acetonitrile, methanol, water; formic acid [4].

e Salts for Extraction: Anhydrous magnesium sulfate (MgSOa4), sodium chloride (NaCl), trisodium
citrate dihydrate, disodium hydrogen citrate sesquihydrate [3] [4].

¢ Clean-up Sorbents: Primary Secondary Amine (PSA) bonded silica [3] [4].

e Standards: Fenarimol certified reference standard, internal standards (e.g., Triphenylphosphate -
TPP) [3] [4].

Equipment

HPLC System: Ultra-high-performance liquid chromatography system.

Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI).
Chromatography Column: C18 column (e.g., BEH C18, 2.1 mm x 100 mm, 1.7 pm) [4].
Centrifuge, vortex mixer, polypropylene centrifuge tubes (50 mL) [3].

Sample Preparation (QUEChERS Extraction)

Homogenize the food sample (e.g., rice, fruits) and weigh 10 g into a 50 mL polypropylene tube.
Hydrate the sample with 20 mL of cold water and let it stand for 1 hour [3].
Add 10 mL of acetonitrile (ACN) and shake vigorously for 1 minute [3] [4].
Add the extraction salt mixture:
o 4 g MgSOa
o 1g NaCl
o 1 g trisodium citrate dihydrate
o 0.5 g disodium hydrogen citrate sesquihydrate [3]
Shake immediately for 1 minute and centrifuge at >12,000 x g for 5 minutes at 5°C [3].

Clean-up (Dispersive Solid-Phase Extraction - d-SPE)

e Transfer 6 mL of the supernatant (ACN layer) into a d-SPE tube containing:
o 150 mg PSA sorbent
o 900 mg MgSO0a [3] [4]

¢ Vortex for 1 minute and centrifuge at >12,000 x g for 2 minutes.

¢ Transfer the cleaned extract to an autosampler vial for analysis.
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HPLC-MS/MS Analysis

Injection Volume: 2 L [4]
Column Temperature: 50°C
Flow Rate: 0.45mL/min
Mobile Phase:
o A:0.1% formic acid in water
o B: 0.1% formic acid in acetonitrile [4]

Gradient Program:

Time (min) %A %B
0 98 2
0.5 98 2
20.0 1 99
24.0 1 99

MS/MS Conditions:

¢ lonization Mode: ESI positive

e Capillary Voltage: 1.0 kV

¢ Desolvation Temperature: 450°C

¢ Desolvation Gas Flow: 800 L/h [4]

¢ Acquisition Mode: Multiple Reaction Monitoring (MRM)

Method Validation

The method was validated per SANTE guidelines with the following performance characteristics for

fenarimol in a cereal matrix [4]:
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Validation Parameter Result
Linearity (R?) >0.99
Recovery (%) 70-120
Precision (RSD%) <20
LOQ (ug/kg) 5
LOD (ug/kg) 0.01 (EU proposed) [2]

Workflow Diagram
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Discussion

Regulatory Considerations

The European Union is proposing to lower the MRL for fenarimeol to the limit of detection (0.01 mg/kg)
for many fruits and vegetables due to insufficient toxicological data, which will require highly sensitive

analytical methods [2].

Analytical Challenges and Solutions

e Matrix Effects: Use of matrix-matched calibration and internal standards (e.g., TPP) is critical for
accurate quantification [3] [4].

¢ Sensitivity Requirements: The proposed EU MRL of 0.01 mg/kg demands high-sensitivity
instrumentation like HPLC-MS/MS with MRM detection [2].

e Specificity: HPLC-MSIMS provides the required specificity and sensitivity for fenarimol
determination in complex food matrices compared to HPLC-DAD [1].

Conclusion

This protocol provides a robust, sensitive, and accurate method for determining fenarimol residues in food
samples using QUEChERS extraction and HPLC-MS/MS analysis. The method meets regulatory
validation criteria and is suitable for monitoring fenarimeol residues at the levels required by current and

proposed MRLs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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